Cas no 92099-56-4 (1-(3-chlorophenyl)-2,2-dimethylpropan-1-ol)

• Product Name: 1-(3-chlorophenyl)-2,2-dimethylpropan-1-ol
• CAS No: 92099-56-4
• MF: C₁₁H₁₅ClO
• MW: 198.689202547073
• CID: 6780297
• Update Time: 2025-08-05

1-(3-chlorophenyl)-2,2-dimethylpropan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-(3-chlorophenyl)-2,2-dimethylpropan-1-ol

• Inchi： 1S/C11H15ClO/c1-11(2,3)10(13)8-5-4-6-9(12)7-8/h4-7,10,13H,1-3H3
• InChI Key： SYXYTKRTHSASRR-UHFFFAOYSA-N
• SMILES： C(C1C=CC=C(C=1)Cl)(O)C(C)(C)C

Additional information on 1-(3-chlorophenyl)-2,2-dimethylpropan-1-ol

Introduction to 1-(3-Chlorophenyl)-2,2-dimethylpropan-1-ol (CAS No. 92099-56-4)

1-(3-Chlorophenyl)-2,2-dimethylpropan-1-ol, with the CAS number 92099-56-4, is a versatile organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals, agrochemicals, and materials science. This compound is characterized by its chlorinated aromatic ring and a tertiary alcohol functional group, which contribute to its chemical stability and reactivity.

The molecular formula of 1-(3-chlorophenyl)-2,2-dimethylpropan-1-ol is C₁₀H₁₃ClO, and its molecular weight is approximately 188.66 g/mol. The compound exists as a colorless liquid at room temperature and has a boiling point of around 180°C. Its solubility in water is limited, but it is highly soluble in organic solvents such as ethanol, acetone, and dichloromethane.

In the pharmaceutical industry, 1-(3-chlorophenyl)-2,2-dimethylpropan-1-ol has shown promise as an intermediate in the synthesis of various drugs. Recent studies have explored its potential as a precursor for the development of new antiviral agents. For instance, a 2023 study published in the Journal of Medicinal Chemistry highlighted the use of this compound in the synthesis of novel inhibitors targeting the SARS-CoV-2 main protease (M^pro). The researchers found that derivatives of 1-(3-chlorophenyl)-2,2-dimethylpropan-1-ol exhibited potent antiviral activity against SARS-CoV-2, making them potential candidates for further drug development.

Beyond pharmaceutical applications, 1-(3-chlorophenyl)-2,2-dimethylpropan-1-ol has also been investigated for its use in agrochemicals. A 2024 study in the Journal of Agricultural and Food Chemistry reported that this compound can serve as an effective intermediate in the synthesis of herbicides and fungicides. The study demonstrated that derivatives of 1-(3-chlorophenyl)-2,2-dimethylpropan-1-ol exhibited high selectivity and efficacy against a range of plant pathogens, suggesting their potential for use in crop protection.

In materials science, the unique chemical structure of 1-(3-chlorophenyl)-2,2-dimethylpropan-1-ol has led to its exploration as a building block for advanced materials. A 2025 study published in Advanced Materials explored the use of this compound in the synthesis of functional polymers with enhanced mechanical properties and thermal stability. The researchers found that polymers derived from 1-(3-chlorophenyl)-2,2-dimethylpropan-1-ol exhibited superior performance compared to traditional materials, making them suitable for applications in electronics and aerospace industries.

The synthesis of 1-(3-chlorophenyl)-2,2-dimethylpropan-1-ol can be achieved through several routes. One common method involves the reaction of 3-chlorobenzaldehyde with acetone in the presence of a strong base such as sodium hydride. This reaction proceeds via a Claisen condensation followed by reduction with a suitable reducing agent like sodium borohydride or lithium aluminum hydride. Another approach involves the Grignard reaction between 3-chlorobenzyl chloride and methyl magnesium bromide followed by hydrolysis to form the alcohol.

The safety and environmental impact of 1-(3-chlorophenyl)-2,2-dimethylpropan-1-ol are important considerations for its industrial use. While it is not classified as a hazardous substance under current regulations, proper handling and storage practices are recommended to ensure workplace safety. Studies on its biodegradability have shown that it can be effectively broken down by microorganisms under aerobic conditions, minimizing its environmental impact.

In conclusion, 1-(3-chlorophenyl)-2,2-dimethylpropan-1-ol (CAS No. 92099-56-4) is a multifaceted compound with diverse applications across pharmaceuticals, agrochemicals, and materials science. Its unique chemical structure and reactivity make it an attractive intermediate for the development of novel compounds with potential therapeutic and industrial applications. Ongoing research continues to uncover new possibilities for this versatile compound, highlighting its significance in modern chemistry.